2-(3,3-Difluoropiperidin-4-yl)acetonitrile

• IUPAC Name: 2-(3,3-difluoropiperidin-4-yl)acetonitrile
• InChI: InChI=1S/C7H10F2N2/c8-7(9)5-11-4-2-6(7)1-3-10/h6,11H,1-2,4-5H2
• InChI Key: NOYBHOHYYARDNB-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC(C1CC#N)(F)F
• Molecular Formula: C7H10F2N2
• Molecular Weight: 160.16 g/mol
• CAS RN: 1782516-55-5

Description

“2-(3,3-Difluoropiperidin-4-yl)acetonitrile” is a chemical compound with the CAS Number: 1782516-55-5. It has a molecular weight of 160.17. The IUPAC name for this compound is 2-(3,3-difluoropiperidin-4-yl)acetonitrile.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H10F2N2/c8-7(9)5-11-4-2-6(7)1-3-10/h6,11H,1-2,4-5H2. This code represents the molecular structure of the compound.

Scientific Research Applications

• Synthesis of 3,3-Difluoropiperidines : A study by Verniest et al. (2008) in The Journal of Organic Chemistry outlines a new synthetic pathway toward 3,3-difluoropiperidines. These compounds are of interest to organic and medicinal chemists due to their challenging synthesis. The described methodology also led to the first synthesis of N-protected 3,3-difluoropipecolic acid, a novel fluorinated amino acid (Verniest et al., 2008).

• Photosubstitution Reactions in Ruthenium Complexes : Hecker et al. (1991) in Inorganic Chemistry explored the ligand substitution reaction in ruthenium complexes, where acetonitrile undergoes a photosubstitution reaction. This research provides insight into the photoreactivity of acetonitrile-based complexes and their potential applications (Hecker et al., 1991).

• Ratiometric Fluorescence Probe for Zinc Sensing : Ajayaghosh et al. (2005) in the Journal of the American Chemical Society developed a fluorescence probe based on vinylpyrrole end-capped bipyridine for visually sensing Zn2+ in acetonitrile-water mixtures. This research demonstrates the application of acetonitrile in the development of selective sensors for metal ions (Ajayaghosh et al., 2005).

• Solvent-Dependent Binding in Fluorescent Probes : Fang et al. (2014) in Dyes and Pigments reported on a rhodamine-azacrown based fluorescent probe for Al3+ and Fe3+. This probe selectively responds to Al3+ in acetonitrile, illustrating the influence of the solvent on the binding modes of such fluorescent probes (Fang et al., 2014).

• Lanthanide Podates with Luminescent Properties : Piguet et al. (1996) in the Journal of the American Chemical Society synthesized heterodinuclear triple-helical complexes with Ln(III) and Zn(II) in acetonitrile. These complexes exhibit strong luminescence and are an example of acetonitrile's role in the synthesis of photophysical materials (Piguet et al., 1996).

• Improving Safety in Supercapacitors : Abdallah et al. (2012) in the Journal of Power Sources investigated the use of acetonitrile in supercapacitors' electrolytes. The study focused on reducing flammability and volatility while maintaining electrochemical performance, showing acetonitrile's importance in energy storage applications (Abdallah et al., 2012).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H318, H332, H335. These indicate that it is harmful if swallowed, in contact with skin, or if inhaled, and it causes serious eye irritation.